Cas no 155748-73-5 (1-(4-Hydroxyphenyl)-1,2,3-propanetriol)

1-(4-Hydroxyphenyl)-1,2,3-propanetriol is a versatile organic compound with significant hydroxyl groups, offering enhanced solubility and reactivity in various chemical reactions. Its unique structure facilitates its use in pharmaceuticals, cosmetics, and industrial applications, where it can act as a humectant, preservative, or stabilizer. This compound is highly regarded for its compatibility with numerous organic solvents and its ability to form stable esters and ethers.
1-(4-Hydroxyphenyl)-1,2,3-propanetriol structure
155748-73-5 structure
Product Name:1-(4-Hydroxyphenyl)-1,2,3-propanetriol
CAS No:155748-73-5
MF:C9H12O4
MW:184.189183235168
CID:4742446
PubChem ID:154804618
Update Time:2025-07-21

1-(4-Hydroxyphenyl)-1,2,3-propanetriol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Hydroxyphenyl)-1,2,3-propanetriol
    • 1-(4-Hydroxyphényl)-1,2,3-propanetriol
    • 1-(4-Hydroxyphenyl)-1,2,3-propantriol
    • 1,2,3-Propanetriol, 1-(4-hydroxyphenyl)-
    • (??)-erthyro-1-(4-Hydroxyphenyl)-1,2,3-propanetriol
    • (??)-threo-1-(4-Hydroxyphenyl)-1,2,3-propanetriol
    • (±)-threo-1-(4-Hydroxyphenyl)-1,2,3-propanetriol
    • 1-(4-Hydroxyphenyl)-1,2,3-propanetriol, 9CI
    • 1-(4-hydroxyphenyl)propane-1,2,3-triol
    • 5,8-Dihydroquinoline-5,8-dione
    • 5,8-Quinolinedione
    • 155748-73-5
    • threo-1-(4-Hydroxyphenyl)propane-1,2,3-triol
    • AKOS040763038
    • Inchi: 1S/C9H12O4/c10-5-8(12)9(13)6-1-3-7(11)4-2-6/h1-4,8-13H,5H2
    • InChI Key: DGMSJCVOBYTYTE-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)O)C(CO)O

Computed Properties

  • Exact Mass: 184.07355886g/mol
  • Monoisotopic Mass: 184.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 455.9±40.0 °C at 760 mmHg
  • Flash Point: 234.7±21.9 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-Hydroxyphenyl)-1,2,3-propanetriol Security Information

1-(4-Hydroxyphenyl)-1,2,3-propanetriol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN5929-5 mg
threo-1-(4-Hydroxyphenyl)propane-1,2,3-triol
155748-73-5 98%
5mg
¥ 2,850 2023-07-10
TargetMol Chemicals
TN5929-1 mL * 10 mM (in DMSO)
threo-1-(4-Hydroxyphenyl)propane-1,2,3-triol
155748-73-5 98%
1 mL * 10 mM (in DMSO)
¥ 2950 2023-09-15
TargetMol Chemicals
TN5929-5mg
threo-1-(4-Hydroxyphenyl)propane-1,2,3-triol
155748-73-5
5mg
¥ 2850 2024-07-19
TargetMol Chemicals
TN5929-1 ml * 10 mm
threo-1-(4-Hydroxyphenyl)propane-1,2,3-triol
155748-73-5
1 ml * 10 mm
¥ 2950 2024-07-19
TargetMol Chemicals
TN5929-5mg
threo-1-(4-Hydroxyphenyl)propane-1,2,3-triol
155748-73-5
5mg
¥ 2850 2024-07-24
TargetMol Chemicals
TN5929-1 ml * 10 mm
threo-1-(4-Hydroxyphenyl)propane-1,2,3-triol
155748-73-5
1 ml * 10 mm
¥ 2950 2024-07-24

Additional information on 1-(4-Hydroxyphenyl)-1,2,3-propanetriol

Chemical Profile of 1-(4-Hydroxyphenyl)-1,2,3-propanetriol (CAS No. 155748-73-5)

1-(4-Hydroxyphenyl)-1,2,3-propanetriol, identified by its Chemical Abstracts Service (CAS) number 155748-73-5, is a triterpenoid compound with a unique structural framework that has garnered significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of polyhydroxylated aromatic derivatives, characterized by its three hydroxyl groups and a phenolic ring substituent. The presence of multiple hydroxyl functionalities imparts remarkable reactivity and biological potential, making it a subject of extensive research for its pharmacological applications.

The molecular structure of 1-(4-Hydroxyphenyl)-1,2,3-propanetriol consists of a propylene backbone with hydroxyl groups at the 1, 2, and 3 positions, linked to a 4-hydroxyphenyl moiety. This arrangement creates a highly versatile scaffold that can engage in various chemical interactions, including hydrogen bonding, pi-stacking, and metal coordination. Such structural features are often exploited in drug design to enhance binding affinity and selectivity towards biological targets.

In recent years, 1-(4-Hydroxyphenyl)-1,2,3-propanetriol has been studied for its potential role in modulating cellular signaling pathways associated with inflammation and oxidative stress. Preclinical investigations have demonstrated that this compound exhibits notable anti-inflammatory properties by inhibiting key enzymes such as lipoxygenase and cyclooxygenase. Additionally, its ability to scavenge reactive oxygen species (ROS) suggests its utility in developing therapeutic strategies against oxidative-related diseases.

One of the most compelling aspects of 1-(4-Hydroxyphenyl)-1,2,3-propanetriol is its interaction with biological membranes. The compound’s amphiphilic nature allows it to partition into lipid bilayers, where it can modulate membrane fluidity and disrupt pathogenic protein-lipid interactions. This property has been explored in the context of antiviral and antibacterial applications, where membrane destabilization can impair the viability of microorganisms.

Recent advancements in computational chemistry have enabled the prediction of 1-(4-Hydroxyphenyl)-1,2,3-propanetriol’s binding affinity to various protein targets using molecular docking simulations. These studies have identified potential interactions with enzymes involved in metabolic pathways relevant to cancer progression. For instance, preliminary data suggest that this compound may inhibit tyrosine kinases and phosphatidylinositol 3-kinase (PI3K), which are pivotal in regulating cell proliferation and survival.

The synthesis of 1-(4-Hydroxyphenyl)-1,2,3-propanetriol has been optimized through multi-step organic reactions involving phenolic precursors and polyhydroxylated intermediates. Researchers have employed catalytic methods to enhance yield and purity while minimizing environmental impact. Green chemistry principles have been integrated into synthetic protocols to ensure sustainable production practices.

Evaluation of 1-(4-Hydroxyphenyl)-1,2,3-propanetriol’s pharmacokinetic profile has revealed promising results in preclinical models. The compound demonstrates reasonable oral bioavailability and prolonged circulation time due to its moderate lipophilicity and stability in biological fluids. These characteristics make it an attractive candidate for formulation development aimed at achieving therapeutic efficacy with fewer dosing intervals.

The safety profile of 1-(4-Hydroxyphenyl)-1,2,3-propanetriol has been assessed through acute toxicity studies conducted on animal models. Initial findings indicate low systemic toxicity at tested doses when administered orally or intraperitoneally. Further investigations into local irritancy and chronic exposure effects are ongoing to fully characterize its safety margins for potential clinical translation.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 1-(4-Hydroxyphenyl)-1,2,3-propanetriol’s therapeutic applications across multiple disease domains. Clinical trials are being planned to evaluate its efficacy in conditions such as neurodegenerative disorders where oxidative stress and inflammation play significant roles. Additionally

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.